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Compound Focus: Vatalanib

CAS No.: 212141-54-3

Cat. No.: S546621

Efficacy and Safety Profile Comparison

The table below consolidates key efficacy and safety findings from clinical studies for each drug in their

respective treatment settings.

Feature Imatinib Sunitinib Vatalanib

Primary Use in  First-line treatment for ~ Second-line treatment Investigational use after
GIST advanced GIST [1] after imatinib failure [2] imatinib (x sunitinib) failure [2]
Key Molecular KIT, PDGFRaq, KIT, PDGFRs, VEGFRs, KIT, PDGFRs, VEGFRs (all
Targets PDGFR[, BCR-AblI [2] FLT3, RET [2] isoforms) [2]

Typical Dosage 400 mg once daily [3] 50 mg daily (4w on/2w 1250 mg once daily or 500
in Trials off) or 37.5 mg daily [2] mg/750 mg twice daily [2]

| Reported Efficacy (in trial) | Median OS: 75.3 months (advanced GIST) [1] 20-year Survival: 13.1% [1]
| Median TTP: 6.3 months (after imatinib failure) [2] | Clinical Benefit Rate (PR+SD): 40.0% (after
imatinib failure) [2] Median TTP: 5.8 months (no prior sunitinib), 3.2 months (with prior sunitinib) [2] | |
Common Adverse Events | In elderly: Higher grade 2+ non-hematological events (e.g., edema, fatigue) [3] |
Mucositis, fatigue, diarrhea, hand-foot skin reaction, hypothyroidism [2] | Generally well-tolerated; specific

profile less detailed [2] |
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Key Experimental Data and Context

¢ Imatinib's Established Role: The long-term BFR14 trial confirms imatinib as the first-line standard
for advanced GIST, with a median overall survival of over 6 years and a 20-year survival rate of
13.1% [1]. Efficacy can be influenced by patient age and tumor genetics, with one study showing
shorter median progression-free survival in patients aged 70+ (29.4 months) compared to younger
patients (60.0 months) [3].

e Sunitinib as Second-Line Therapy: Sunitinib is approved for imatinib-resistant GIST. Its broader
kinase inhibition profile compared to vatalanib contributes to a different efficacy and toxicity spectrum
[2].

e Vatalanib as an Investigational Option: A phase Il study demonstrated vatalanib's activity in
patients with GIST resistant to imatinib or both imatinib and sunitinib, achieving stable disease in
35.6% of patients [2]. The study noted that vatalanib has a narrower kinome interaction spectrum
than both imatinib and sunitinib, which may contribute to its tolerability but also different resistance
patterns [2].

Molecular Mechanisms and Treatment Sequencing

The following diagram illustrates the primary molecular targets of these drugs and their typical sequence in

GIST treatment.
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Interpretation for Research and Development

¢ Sequential Therapy Rationale: The standard GIST treatment sequence leverages progressive
targeting of kinase pathways. Initial imatinib resistance often involves secondary KIT mutations, which
sunitinib's broader target profile may help overcome [2]. Vatalanib's activity after both prior therapies
suggests that even narrow-spectrum VEGFR and KIT inhibition can provide disease control [2].

e Considerations for Clinical Trial Design: The efficacy of vatalanib after sunitinib failure indicates
non-overlapping resistance mechanisms. Its distinct kinome interaction profile supports its
investigation in combination therapies or specific molecular subtypes [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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